Cas no 6811-30-9 (Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)-)

Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)- structure
6811-30-9 structure
Product Name:Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)-
CAS No:6811-30-9
MF:C18H24O3
MW:288.381365776062
CID:522855
PubChem ID:11954164
Update Time:2025-04-19

Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)-
    • 1H-Benz[e]indene-6-propionic acid, 2,4,5,5a,6,7,8,9,9a,9b-decahydro-7-hydroxy-7,9b-dimethyl-2-oxo-, .δ.-lactone
    • NSC-65344
    • 13,17-SECO-A-NORANDROST-3(5)-EN-17-OIC ACID, 13-HYDROXY-2-OXO-, .DELTA.-LACTONE
    • Cyclopenta(5,6)naphtho(2,1-b)pyran-2,8-dione, 3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-, (4as-(4aalpha,4bbeta,9abeta,9balpha,11abeta))-
    • 1H-Benz(E)indene-6-propionicacid,2,4,5,5a,6,7,8,9,9a,9b-decahydro-7-hydroxy-7,9b-dimethyl-2-oxo-,
    • Cyclopenta(5,6)naphtho(2,1-b)pyran-2,8-dione, 3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-, (4aS,4bR,9aR,9bS,11aS)-
    • CHEBI:79886
    • D-Homo-A-nor-17a-oxaandrost-3(5)-ene-2,17-dione
    • 13,17-Seco-a-norandrost-3(5)-en-17-oic acid, 13-hydroxy-2-oxo-, delta-lactone
    • (3aR,3bS,5aS,9aS,9bR)-3a,5a-dimethyl-3,3b,4,5,8,9,9a,9b,10,11-decahydroindeno[5,4-f]chromene-2,7-dione
    • A-Nortestololactone
    • 1H-BENZ(E)INDENE-6-PROPIONIC ACID, 2,4,5,5A,6,7,8,9,9A,9B-DECAHYDRO-7-HYDROXY-7,9B-DIMETHYL-2-OXO-, .DELTA.-LACTONE
    • 6811-30-9
    • 1H-Benz(E)indene-6-propionic acid, 2,4,5,5a,6,7,8,9,9a,9b-decahydro-7-hydroxy-7,9b-dimethyl-2-oxo-, delta-lactone
    • CYCLOPENTA(5,6)NAPHTHO(2,1-B)PYRAN-2,8-DIONE, 3,4,4A,4B,5,6,9,9A,9B,10,11,11A-DODECAHYDRO-9A,11A-DIMETHYL-, (4AS-(4A.ALPHA.,4B.BETA.,9A.BETA.,9B.ALPHA.,11A.BETA.))-
    • W2FJ03CM74
    • UNII-W2FJ03CM74
    • Q27149036
    • Inchi: 1S/C18H24O3/c1-17-10-12(19)9-11(17)3-4-13-14(17)7-8-18(2)15(13)5-6-16(20)21-18/h9,13-15H,3-8,10H2,1-2H3/t13-,14+,15+,17+,18+/m1/s1
    • InChI Key: RTTQARJXLDHUQT-RCMKLKEOSA-N
    • SMILES: O1C(CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC(C=C3CC[C@H]12)=O)=O

Computed Properties

  • Exact Mass: 288.17262
  • Monoisotopic Mass: 288.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
  • LogP: 3.42380

Cyclopenta[5,6]naphtho[2,1-b]pyran-2,8-dione,3,4,4a,4b,5,6,9,9a,9b,10,11,11a-dodecahydro-9a,11a-dimethyl-,(4aS,4bR,9aR,9bS,11aS)- Related Literature

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